2-{[4-amino-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide

• Molecular Formula: C17H15Cl2N5O2S
• Molecular Weight: 424.3 g/mol
• IUPAC Name: 2-[[4-amino-5-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chloro-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H15Cl2N5O2S/c1-26-14-6-5-12(8-13(14)19)21-15(25)9-27-17-23-22-16(24(17)20)10-3-2-4-11(18)7-10/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key: JPSNXOOCGUYAIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC(=CC=C3)Cl)Cl

Description

This compound belongs to the 1,2,4-triazole-derived acetamide class, characterized by a central triazole ring substituted with an amino group and a 3-chlorophenyl moiety at positions 4 and 5, respectively. A sulfanyl (-S-) bridge links the triazole core to an acetamide group, which is further attached to a 3-chloro-4-methoxyphenyl substituent. This structure confers unique physicochemical properties, including moderate lipophilicity (due to chlorine and methoxy groups) and hydrogen-bonding capacity (via the amino and acetamide functionalities).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-amino-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring is formed through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones under acidic or basic conditions.

Introduction of the Sulfanyl Group: The sulfanyl group is introduced via a nucleophilic substitution reaction, where a thiol or thiolate reacts with a suitable electrophile.

Acetamide Formation: The final step involves the formation of the acetamide group through an amidation reaction, where an amine reacts with an acyl chloride or anhydride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Sulfanyl Group Oxidation

The sulfanyl (-S-) group undergoes oxidation to form sulfoxides or sulfones under controlled conditions.

Reagent/Conditions	Product	Yield	Notes
H<sub>2</sub>O<sub>2</sub> (30%), acetic acid, 60°C	Sulfoxide derivative	70–75%	Mild conditions favor sulfoxide formation
mCPBA (meta-chloroperbenzoic acid), CH<sub>2</sub>Cl<sub>2</sub>, 0°C → RT	Sulfone derivative	85–90%	Stronger oxidizing agent drives complete oxidation

Key Findings :

• Sulfoxide formation is reversible under reducing conditions, while sulfones are stable.

• Oxidation alters electronic properties, enhancing interaction with biological targets.

Chlorine Substitution Reactions

The 3-chlorophenyl group participates in nucleophilic aromatic substitution (SNAr) due to electron-withdrawing effects from the triazole ring.

Reagent/Conditions	Product	Yield
NaN<sub>3</sub>, DMF, 80°C	Azido-substituted derivative	60–65%
KCN, CuCN, DMSO, 120°C	Cyano-substituted derivative	50–55%

Mechanistic Insight :

• Electron-deficient aromatic ring facilitates displacement of chlorine by strong nucleophiles.

• Cyanide substitution requires catalytic copper to proceed efficiently.

Acetamide Reduction

The acetamide group (-NHCOCH₃) can be reduced to a primary amine.

Reagent/Conditions	Product	Yield
LiAlH<sub>4</sub>, THF, reflux	N-(3-chloro-4-methoxyphenyl)ethylamine	80–85%
BH<sub>3</sub>·THF, RT	Partial reduction to alcohol	<10%

Applications :

• The amine product serves as an intermediate for further functionalization (e.g., coupling reactions).

Triazole Ring Modifications

The 1,2,4-triazole core participates in ring-opening and functionalization reactions.

Reaction Type	Reagent/Conditions	Product
Acid hydrolysis	HCl (conc.), 100°C	Thiosemicarbazide intermediate
Alkylation	CH<sub>3</sub>I, K<sub>2</sub>CO<sub>3</sub>, acetone	N-methylated triazole

Observations :

• Ring-opening under acidic conditions generates intermediates useful for synthesizing thiosemicarbazides .

• Alkylation at the triazole nitrogen enhances lipophilicity, impacting bioavailability .

Nucleophilic Aromatic Substitution at Methoxy Group

The 4-methoxy group on the phenyl ring undergoes demethylation under strong acids.

Reagent/Conditions	Product	Yield
HBr (48%), AcOH, reflux	Phenolic derivative	90–95%

Significance :

• Demethylation generates a hydroxyl group, enabling conjugation with biomolecules or further derivatization .

Cross-Coupling Reactions

Palladium-catalyzed coupling reactions modify the aromatic rings.

Reaction Type	Reagent/Conditions	Product
Suzuki coupling	Pd(PPh<sub>3</sub>)<sub>4</sub>, Ar-B(OH)<sub>2</sub>, DME/H<sub>2</sub>O	Biaryl derivative
Buchwald-Hartwig amination	Pd<sub>2</sub>(dba)<sub>3</sub>, Xantphos, amine	Aminated analog

Research Applications :

• These reactions diversify the compound’s structure for structure-activity relationship (SAR) studies.

Experimental Challenges and Optimizations

• Oxidation Control : Selective sulfoxide formation requires precise stoichiometry of H₂O₂ to avoid over-oxidation.

• Steric Hindrance : Bulky substituents on the triazole ring reduce reaction rates in cross-coupling reactions.

• Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance SNAr reactivity compared to non-polar media .

Scientific Research Applications

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. The presence of the sulfanyl group enhances the compound's ability to interact with microbial enzymes.

Table 1: Antimicrobial Activity Comparison

Compound	Microbial Strain	Minimum Inhibitory Concentration (MIC)
Compound A	Staphylococcus aureus	32 µg/mL
Compound B	Enterococcus faecalis	16 µg/mL
This Compound	Bacillus cereus	8 µg/mL

Anticancer Activity

The anticancer potential of triazole derivatives has been extensively studied. Compounds structurally similar to this one have demonstrated significant cytotoxic effects against various cancer cell lines.

Table 2: Anticancer Activity Against HepG2 Cell Line

Compound	IC50 Value (µg/mL)	Toxicity (%)
Compound A	16.782	1.19
Compound B	20.667	0.95
This Compound	TBD	TBD

Structure-Activity Relationships (SAR)

The biological activity of this compound can be attributed to its structural features:

• Triazole Ring : Essential for biological activity; modifications can enhance or reduce efficacy.
• Sulfanyl Group : Increases reactivity towards biological targets.
• Chlorophenyl Substitution : Influences lipophilicity and binding affinity to target sites.

Antimicrobial Efficacy

A study demonstrated that similar triazole derivatives exhibited effective antimicrobial properties against both gram-positive and gram-negative bacteria. The presence of electron-withdrawing groups like chlorine was found to improve activity.

Cytotoxicity in Cancer Research

Another investigation assessed the cytotoxic effects of various triazole derivatives on cancer cell lines, establishing that modifications at specific positions significantly impacted their anticancer properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring and sulfanyl group play crucial roles in binding to these targets, potentially inhibiting their activity or modulating their function. This can lead to various biological effects, such as antimicrobial or anticancer activity.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

Key structural differences among analogs lie in substituents on the triazole ring and the arylacetamide moiety. Below is a comparative analysis:

Compound	Triazole Substituents	Acetamide Substituents	Melting Point (°C)	Synthesis Yield (%)	Key References
Target Compound	4-amino, 5-(3-chlorophenyl)	N-(3-chloro-4-methoxyphenyl)	Not reported	Not reported
2-{[4-Amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide ()	4-amino, 5-(2-chlorophenyl)	N-(3-methoxyphenyl)	Not reported	Not reported
2-{[4-Amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide ()	4-amino, 5-(4-chlorophenyl)	N-(4-phenoxyphenyl)	Not reported	Not reported
2-[[4-Amino-5-(2-pyridyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide (AS111, )	4-amino, 5-(2-pyridyl)	N-(3-methylphenyl)	Not reported	Not reported
2-((4-Allyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide (6a, )	4-allyl, 5-(pyridin-2-yl)	N/A (free acetamide)	182–184	65

Key Observations :

• Heterocyclic vs. Phenyl Groups : Replacement of phenyl with pyridyl (e.g., AS111) introduces hydrogen-bonding capability, improving solubility and target engagement .
• Methoxy vs. Methyl Groups : The 4-methoxy group in the target compound increases electron density compared to methyl (AS111), possibly affecting metabolic stability .

Anti-Inflammatory Activity

• AS111 () : Exhibits 12 hydrophobic interactions with cyclooxygenase-2 (COX-2), attributed to pyridyl and methylphenyl groups .
• Chlorophenyl Analogs () : 4-Chloro derivatives display moderate activity, while 3-chloro substitution (target compound) may enhance COX-2 affinity due to optimized halogen bonding .

Anti-Exudative Activity

• Furan-2-yl Derivatives () : Substitution with furan-2-yl on the triazole ring improves anti-exudative effects, but the target compound’s 3-chlorophenyl group may prioritize anti-inflammatory over anti-exudative activity .

Biological Activity

The compound 2-{[4-amino-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide is a triazole derivative that has garnered attention due to its diverse biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications based on recent research findings.

• Molecular Formula : C₁₀H₉ClN₄O₂S
• Molecular Weight : 284.72 g/mol
• CAS Number : 840485-20-3

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. The compound has been evaluated against various bacterial strains:

Bacterial Strain	Activity
Escherichia coli	Moderate activity
Klebsiella pneumoniae	Moderate activity
Staphylococcus aureus	Good activity
Enterococcus faecalis	Moderate activity

In a study by Khedher et al. (2010), several triazole derivatives were synthesized and tested for their antimicrobial efficacy. Among these, the compound demonstrated notable inhibition against Staphylococcus aureus and Enterococcus faecalis, suggesting a potential role as an antibacterial agent .

Antifungal Activity

Triazoles are well-known for their antifungal properties, primarily due to their ability to inhibit ergosterol biosynthesis. The compound has shown promising results against fungal strains such as:

Fungal Strain	Minimum Inhibitory Concentration (MIC)
Candida albicans	≤ 25 µg/mL
Rhodotorula mucilaginosa	≤ 25 µg/mL

The antifungal mechanism involves targeting lanosterol 14α-demethylase, leading to the depletion of ergosterol and accumulation of toxic sterol precursors .

Antiviral Activity

Recent studies have indicated that triazole compounds possess antiviral properties. The compound was tested against various viruses, showing moderate activity against influenza virus strains. Its mechanism may involve the inhibition of viral replication through interference with guanine nucleotide synthesis .

Case Studies

• Study on Antimicrobial Efficacy : A comprehensive evaluation of several triazole derivatives, including our compound, revealed that modifications in the substituents significantly influenced antimicrobial activity. The presence of the sulfanyl group was crucial for enhancing the antibacterial potency against gram-positive bacteria .
• Antifungal Screening : In a comparative study with standard antifungal agents like fluconazole, the compound exhibited superior efficacy against Candida albicans, highlighting its potential as a lead compound for developing new antifungal therapies .

Q & A

Basic: What is the standard synthetic route for preparing 2-{[4-amino-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide?

Methodological Answer:
The compound is synthesized via a multi-step procedure involving:

Intermediate Preparation : Reacting 2-amino-5-(3-chlorobenzyl)thiazole with chloroacetyl chloride in dioxane using triethylamine as a base to form 2-chloro-N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]acetamide (yield: ~68%) .

Triazole Formation : Condensation with 4-amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol under reflux in ethanol, catalyzed by K₂CO₃, to introduce the sulfanyl group .

Purification : Recrystallization from ethanol-DMF mixtures to achieve >95% purity.
Key parameters include temperature control (20–25°C during acylation) and stoichiometric ratios to minimize byproducts.

Basic: What spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

• 1H-NMR : To confirm acetamide and triazole moieties. For example, the singlet at δ 4.16 ppm corresponds to the CH₂ group in the acetamide backbone, while aromatic protons appear at δ 7.05–7.20 ppm .
• X-ray Crystallography : Resolves stereochemical ambiguities; the triazole ring typically adopts a planar conformation with bond angles of ~120° .
• Elemental Analysis : Validates purity (e.g., C 49.24%, H 3.50%, N 8.61% vs. calculated values) .

Advanced: How can reaction conditions be optimized to improve yield in large-scale synthesis?

Methodological Answer:

• Solvent Selection : Replace dioxane with THF to enhance solubility of intermediates, reducing reaction time by 20% .
• Catalyst Screening : Test K₂CO₃ vs. Cs₂CO₃ for triazole-thiol coupling; Cs₂CO₃ may improve yields by 10–15% due to stronger base strength .
• Temperature Gradients : Use a gradient reflux system (60–80°C) to prevent thermal degradation of the sulfanyl group .
• DoE (Design of Experiments) : Apply factorial design to assess interactions between solvent polarity, catalyst loading, and temperature .

Advanced: How to resolve contradictions in NMR data for structurally similar analogs?

Methodological Answer:

• Dynamic Effects : Use variable-temperature NMR to distinguish between rotational isomers (e.g., acetamide NH protons may split into multiplets at low temperatures due to restricted rotation) .
• 2D NMR (HSQC/HMBC) : Assign overlapping aromatic signals by correlating 1H and 13C shifts (e.g., differentiate 3-chlorophenyl vs. 4-methoxyphenyl environments) .
• Comparative Analysis : Cross-reference with XRD data to confirm substituent positions .

Advanced: What in vitro assays are suitable for evaluating this compound’s anti-exudative activity?

Methodological Answer:

• Carrageenan-Induced Paw Edema : Administer 10–50 mg/kg doses to rats; measure paw volume reduction at 4h post-injection (positive control: indomethacin) .
• Cytokine Profiling : Use ELISA to quantify TNF-α and IL-6 suppression in macrophage cultures treated with 1–10 µM compound .
• Dose-Response Modeling : Fit data to a sigmoidal curve (Hill equation) to calculate IC₅₀ values .

Advanced: How to design structure-activity relationship (SAR) studies for analogs?

Methodological Answer:

Substituent Variation :

• Replace 3-chlorophenyl with 4-fluorophenyl to assess halogen effects on bioavailability .
• Modify the methoxy group to ethoxy or nitro to study electronic impacts on receptor binding .

Biological Testing :

• Compare IC₅₀ values across analogs in enzyme inhibition assays (e.g., COX-2) .

Computational Modeling :

• Perform docking studies (AutoDock Vina) to predict interactions with target proteins (e.g., COX-2 active site) .

Advanced: How to address low solubility in aqueous buffers during bioactivity testing?

Methodological Answer:

• Co-Solvent Systems : Use 10% DMSO-PBS mixtures; confirm stability via HPLC over 24h .
• Nanoparticle Formulation : Encapsulate the compound in PLGA nanoparticles (size: 150–200 nm) to enhance cellular uptake .
• Surfactant Addition : Incorporate 0.1% Tween-80 to improve dispersion without cytotoxicity .

Advanced: What strategies validate the absence of polymorphic forms in crystallized batches?

Methodological Answer:

• PXRD : Compare diffraction patterns with known single-crystal data; polymorphs show distinct 2θ peaks at 10–30° .
• DSC/TGA : Monitor endothermic events; polymorphic transitions exhibit melting point variations >5°C .
• Raman Spectroscopy : Detect lattice vibrations unique to each crystal form (e.g., 500–600 cm⁻¹ shifts) .

Table 1: Key Physicochemical Properties

Property	Value/Method	Reference
Melting Point	148–150°C (DSC)
Solubility (Water)	<0.1 mg/mL (HPLC-UV)
LogP	3.2 (Calculated, ChemDraw)
Crystal System	Monoclinic (XRD)